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Introduction

Ceftazidime is a third-generation cephalosporin antibiotic widely used against various bacterial

infections.[1] During its synthesis and storage, impurities can arise, which may affect the drug's

efficacy and safety.[1][2] Therefore, it is crucial to have reliable analytical methods to separate

and quantify these impurities. Micellar Electrokinetic Chromatography (MEKC) has emerged as

a powerful technique for the analysis of pharmaceuticals, offering high efficiency and resolution

for both ionic and neutral compounds.[3] This application note describes a validated MEKC

method for the separation and quantification of ceftazidime and two of its known impurities: the

Δ²-isomer and pyridine.[4][5]

Principle of MEKC

MEKC is a mode of capillary electrophoresis (CE) that utilizes surfactants (such as sodium

dodecyl sulfate - SDS) at a concentration above their critical micelle concentration (CMC).[3]

These surfactants form micelles, which act as a pseudo-stationary phase. The separation of

analytes is based on their differential partitioning between the micelles and the surrounding

aqueous buffer, as well as their electrophoretic mobility.[3] This hybrid of chromatographic and

electrophoretic principles allows for the separation of a wide range of compounds, including

those that are neutral and cannot be separated by capillary zone electrophoresis (CZE).[3]
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Figure 1. Experimental workflow for the MEKC analysis of ceftazidime impurities.

Protocol: MEKC for Ceftazidime Impurity Profiling
This protocol is based on the validated method described by Porrà et al. (1998).[4][5]

1. Materials and Reagents

Ceftazidime reference standard and samples

Pyridine

Δ²-isomer of ceftazidime (if available)

Sodium tetraborate

Sodium dodecyl sulfate (SDS)

Deionized water

Hydrochloric acid or sodium hydroxide for pH adjustment

2. Instrumentation

Capillary Electrophoresis system equipped with a UV detector.
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Uncoated fused-silica capillary.

Data acquisition and processing software.

3. Preparation of Solutions

Running Buffer (Electrolyte System): Prepare a 25 mM sodium tetraborate solution in

deionized water.[4][5] Adjust the pH to 9.2 with hydrochloric acid or sodium hydroxide.[4][5]

Add SDS to a final concentration of 75 mM.[4][5] Filter the buffer through a 0.45 µm filter

before use.

Sample Solution: Dissolve an accurately weighed quantity of the ceftazidime sample in the

running buffer to obtain a desired concentration.

4. MEKC Method Parameters

Parameter Value

Capillary Uncoated fused-silica

Capillary Dimensions
Effective length and total length as per

instrument manufacturer's recommendations

Electrolyte
25 mM Sodium tetraborate, 75 mM SDS, pH

9.2[4][5]

Applied Voltage Optimized for separation (e.g., 20-30 kV)

Temperature 25 °C[6]

Injection
Hydrodynamic or electrokinetic injection (e.g.,

0.5 psi for 5 seconds[6])

Detection Wavelength 254 nm[6]

5. Experimental Procedure

Capillary Conditioning: Before the first use, and daily, rinse the capillary with 0.1 M NaOH,

followed by deionized water, and finally with the running buffer.
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System Equilibration: Flush the capillary with the running buffer for a sufficient time to ensure

a stable baseline.

Sample Injection: Inject the sample solution using the optimized injection parameters.

Separation: Apply the specified voltage to initiate the electrophoretic separation.

Detection: Monitor the separation at 254 nm.

Data Analysis: Identify and quantify the impurities based on their migration times and peak

areas relative to the ceftazidime peak.

Quantitative Data Summary
The following table summarizes the performance of the validated MEKC method for the

analysis of ceftazidime and its impurities.[4]

Parameter Pyridine Δ²-isomer Ceftazidime

Limit of Detection

(LOD)
0.2 µg/mL[4][7] 0.2 µg/mL[4][7] Not Reported

Limit of Quantitation

(LOQ)
0.6 µg/mL[4][7] 0.6 µg/mL[4][7] Not Reported

Linearity Range

Studied ranges with

correlation coefficients

>0.999[4]

Studied ranges with

correlation coefficients

>0.999[4]

Studied ranges with

correlation coefficients

>0.999[4]

Reproducibility

(RSD%)

Migration Time: 0.3%,

Corrected Peak Area:

1.0%[4]

Migration Time: 0.3%,

Corrected Peak Area:

1.0%[4]

Migration Time: 0.3%,

Corrected Peak Area:

1.0%[4]

Discussion
The described MEKC method provides a reliable and efficient means for the separation and

quantification of ceftazidime and its related impurities, pyridine and the Δ²-isomer.[4] The

method demonstrates good linearity, reproducibility, and sensitivity, with a limit of quantitation

that allows for the determination of impurities at levels below 0.1%.[4][7] The use of a simple
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electrolyte system and direct UV detection makes this method suitable for routine quality

control in pharmaceutical analysis.[4][6] Further studies could explore the application of this

method to identify other potential degradation products of ceftazidime.[8][9]

Conclusion
Micellar electrokinetic chromatography is a valuable analytical tool for the quality control of

ceftazidime. The detailed protocol and performance data presented here demonstrate the

suitability of MEKC for the accurate and reproducible determination of impurities in ceftazidime

drug substances and pharmaceutical formulations.
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chromatography-for-separating-ceftazidime-impurities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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